2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid

• IUPAC Name: 2-[(5-chloropyridine-2-carbonyl)-methylamino]acetic acid
• InChI: InChI=1S/C9H9ClN2O3/c1-12(5-8(13)14)9(15)7-3-2-6(10)4-11-7/h2-4H,5H2,1H3,(H,13,14)
• InChI Key: BJMNSOLVQVRUKH-UHFFFAOYSA-N
• Canonical SMILES: CN(CC(=O)O)C(=O)C1=NC=C(C=C1)Cl
• Molecular Formula: C9H9ClN2O3
• Molecular Weight: 228.63 g/mol

Description

2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid, also known as CPMA, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. CPMA is a derivative of pyridine and is a white crystalline powder that is soluble in water and other polar solvents.

Mechanism of Action

The mechanism of action of 2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid involves the inhibition of the enzyme dipeptidyl peptidase-4 (DPP-4). DPP-4 is an enzyme that is involved in the degradation of incretin hormones such as glucagon-like peptide-1 (GLP-1) and glucose-dependent insulinotropic polypeptide (GIP). Inhibition of DPP-4 leads to increased levels of these hormones, which in turn leads to increased insulin secretion and decreased glucagon secretion, resulting in improved glycemic control.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase insulin secretion and decrease glucagon secretion, resulting in improved glycemic control. This compound has also been shown to exhibit antioxidant activity, which may be beneficial in the treatment of various diseases such as cardiovascular disease and neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid in lab experiments is that it is a well-studied compound with a known mechanism of action. This makes it easier to design experiments and interpret results. However, one limitation is that this compound may not be suitable for all experiments, as its effects may be specific to certain cell types or disease states.

Future Directions

There are several potential future directions for research on 2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid. One area of interest is the development of this compound derivatives with improved pharmacokinetic properties. Another area of interest is the investigation of this compound's potential as a treatment for other diseases such as Alzheimer's disease and Parkinson's disease. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its effects on various cell types and disease states.

Synthesis Methods

The synthesis of 2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid involves the reaction of 5-chloropyridine-2-carboxylic acid with glycine methyl ester hydrochloride in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide. The resulting product is then purified by recrystallization to obtain pure this compound.

Scientific Research Applications

2-[(5-Chloropyridine-2-carbonyl)-methylamino]acetic acid has been studied extensively for its potential applications in the field of medicinal chemistry. It has been shown to exhibit anticancer activity by inducing apoptosis in cancer cells. This compound has also been studied for its potential use as a prodrug for the treatment of various diseases such as hypertension and diabetes.